[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol

• IUPAC Name: [1-[(2,4-difluorophenyl)methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C12H15F2NO/c13-10-4-3-9(12(14)6-10)7-15-5-1-2-11(15)8-16/h3-4,6,11,16H,1-2,5,7-8H2
• InChI Key: SFMPNBAKYNPUBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=C(C=C(C=C2)F)F)CO
• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.25 g/mol

Description

[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol, also known as DF-MPH, is a chemical compound that has been of interest to researchers due to its potential applications in various fields.

Mechanism of Action

[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This, in turn, is thought to enhance cognitive function and improve attention and focus.
Biochemical and Physiological Effects:
[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol has been shown to have a number of biochemical and physiological effects, including increased dopamine and norepinephrine levels in the brain, improved cognitive function, and increased focus and attention. It has also been shown to have potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD), depression, and other neurological disorders.

Advantages and Limitations for Lab Experiments

[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol has several advantages for lab experiments, including its ability to enhance cognitive function and improve memory, making it useful for studying the brain and neurological disorders. However, its potential side effects and potential for abuse must be carefully considered when using it in lab experiments.

Future Directions

There are several potential future directions for research on [1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol, including its potential therapeutic applications in the treatment of neurological disorders, its potential as a cognitive enhancer, and its potential use in drug discovery and medicinal chemistry. Further research is needed to fully understand the mechanisms of action of [1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol and its potential applications in various fields.
In conclusion, [1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol is a chemical compound that has been of interest to researchers due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have all been discussed in this paper. Further research is needed to fully understand the potential of [1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol and its applications in various fields.

Synthesis Methods

[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol can be synthesized through a multi-step process involving the reaction of 2,4-difluorobenzyl chloride with pyrrolidine, followed by reduction with sodium borohydride. The resulting product is [1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol, which can be purified and characterized using various analytical techniques.

Scientific Research Applications

[1-(2,4-difluorobenzyl)-2-pyrrolidinyl]methanol has been studied for its potential applications in various fields, including drug discovery, neuroscience, and medicinal chemistry. Researchers have investigated its effects on the central nervous system, including its ability to enhance cognitive function, improve memory, and increase focus and attention.